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Compound of Interest

Compound Name: Copper antimonide

Cat. No.: B3365151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the thermoelectric properties of

copper antimonide (Cu-Sb) based alloys, detailing their synthesis, characterization, and

performance. The information is intended to guide researchers in the exploration and

development of these materials for thermoelectric applications.

Thermoelectric Performance of Copper Antimonide
Based Alloys
Copper antimonide alloys, particularly in the form of ternary and quaternary chalcogenides,

have emerged as promising p-type thermoelectric materials. Their performance is dictated by

the dimensionless figure of merit (ZT), which is a function of the Seebeck coefficient (S),

electrical conductivity (σ), and thermal conductivity (κ) (ZT = S²σT/κ).

Table 1: Thermoelectric Properties of Copper Antimony Chalcogenide Alloys
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Material
Composit
ion

Synthesis
Method

Temperat
ure (K)

Seebeck
Coefficie
nt (μV/K)

Electrical
Conducti
vity
(S/cm)

Thermal
Conducti
vity
(W/m·K)

Figure of
Merit (ZT)

Cu₃Sb₀.₉₇

Ge₀.₀₃Se₂.

₈S₁.₂

Mechanical

Alloying +

Hot

Pressing

650 - - - 0.89

Cu₂Se₀.₉₈S

b₀.₀₂

Mechanical

Alloying +

Solid-State

Reaction

823 - - - 1.22

5 mol. %

Sn-doped

Cu₃SbS₄

Mechanical

Alloying +

Spark

Plasma

Sintering

623 - - - 0.69

Cu₃SbS₂.₄

Se₁.₆

Mechanical

Alloying +

Hot

Pressing

623 - - 0.56 0.39

CuSbTe₁.₂

Se₀.₈

Melting +

Ball Milling
550 - - - 0.33

Note: Specific values for Seebeck coefficient, electrical, and thermal conductivity were not

always provided in the summarized sources.

Experimental Protocols
Synthesis of Copper Antimonide Based Alloys
A common and effective method for synthesizing copper antimonide based thermoelectric

materials is through a combination of mechanical alloying and powder consolidation techniques

like hot pressing or spark plasma sintering (SPS).
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Protocol: Synthesis by Mechanical Alloying and Spark Plasma Sintering (SPS)

Precursor Preparation:

Weigh stoichiometric amounts of high-purity elemental powders of copper (Cu), antimony

(Sb), and the desired chalcogen (Sulfur - S, Selenium - Se, or Tellurium - Te). Doping

elements (e.g., Germanium - Ge, Tin - Sn) can be added at this stage.

Mechanical Alloying:

Load the precursor powders into a hardened steel or tungsten carbide vial along with

stainless steel or tungsten carbide balls. The ball-to-powder weight ratio is typically

maintained between 10:1 and 20:1.

Seal the vial under an inert atmosphere (e.g., Argon) to prevent oxidation.

Perform high-energy ball milling for a duration ranging from 10 to 50 hours. The milling

process induces solid-state reactions and forms the desired alloyed powder.

Powder Consolidation (Spark Plasma Sintering):

Load the mechanically alloyed powder into a graphite die.

Place the die into the SPS chamber.

Apply a uniaxial pressure, typically in the range of 40-80 MPa.

Heat the powder to a sintering temperature between 600 K and 800 K using pulsed DC

current. The heating rate is typically controlled at 50-100 K/min.

Hold at the sintering temperature for a short duration, usually 5-15 minutes, to achieve

high densification.

Cool the consolidated pellet to room temperature.

Post-Sintering Processing:
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Remove the sintered pellet from the die and polish its surfaces to remove any graphite

contamination and to ensure flat, parallel surfaces for subsequent measurements.

Characterization of Thermoelectric Properties
Accurate characterization of the Seebeck coefficient, electrical conductivity, and thermal

conductivity is crucial for determining the ZT value.

Protocol: Measurement of Thermoelectric Properties

Sample Preparation:

Cut the sintered pellet into rectangular bars (for Seebeck coefficient and electrical

conductivity) and a thin disk (for thermal diffusivity) of appropriate dimensions using a low-

speed diamond saw.

Seebeck Coefficient and Electrical Conductivity Measurement:

These two properties are often measured simultaneously using a commercial system

(e.g., ULVAC-RIKO ZEM-3).

Mount the bar-shaped sample in the measurement apparatus.

Establish a temperature gradient across the length of the sample.

Measure the voltage generated across the sample (ΔV) and the temperature difference

(ΔT). The Seebeck coefficient is calculated as S = -ΔV/ΔT.

Pass a known DC current (I) through the sample and measure the voltage drop (V) across

a defined distance (L) with a known cross-sectional area (A). The electrical resistivity (ρ) is

calculated using the four-probe method (ρ = (V/I) * (A/L)), and the electrical conductivity is

its reciprocal (σ = 1/ρ).

Perform these measurements over the desired temperature range, typically from room

temperature up to the material's operational limit.

Thermal Conductivity Measurement:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The total thermal conductivity (κ) is calculated from the thermal diffusivity (D), specific heat

capacity (Cₚ), and density (d) of the material using the formula: κ = D * Cₚ * d.

Thermal Diffusivity (D): Measure the thermal diffusivity of the disk-shaped sample using

the laser flash method (e.g., Netzsch LFA 457). A laser pulse heats one side of the

sample, and an infrared detector measures the temperature rise on the opposite side as a

function of time.

Specific Heat Capacity (Cₚ): Determine the specific heat capacity using a differential

scanning calorimeter (DSC).

Density (d): Measure the geometric density of the sintered pellet.

Figure of Merit (ZT) Calculation:

Using the measured values of S, σ, and κ at a given absolute temperature (T), calculate

the dimensionless figure of merit: ZT = S²σT/κ.
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Cu-Sb Based Alloys
(e.g., Cu₃SbS₄, Cu₂Se)
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Low Thermal Conductivity (κ)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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